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Compound of Interest

Compound Name: 142I5

Cat. No.: B14915807 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound 142I5, ensuring the safety of laboratory personnel and the protection of

the environment. The following procedures are designed for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
According to the Safety Data Sheet (SDS), 142I5 is a hazardous substance that requires

careful handling and disposal. It is classified as acutely toxic if swallowed or inhaled and is very

toxic to aquatic life with long-lasting effects.

Quantitative Hazard Data Summary

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Hazard Category 1
H410: Very toxic to aquatic life

with long lasting effects
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Personal Protective Equipment (PPE) and Handling
Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE).

Required PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use only in a well-ventilated area. For operations where dust or

aerosols may be generated, a self-contained breathing apparatus is recommended.

Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

Step-by-Step Disposal Procedure
The disposal of 142I5 must be managed in accordance with federal, state, and local

regulations for hazardous waste.[1] Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[2][3]

Step 1: Waste Collection

Designate a specific, compatible, and properly labeled hazardous waste container for 142I5
waste.[2][4]
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The container must be in good condition, with no leaks or cracks, and must be kept closed

except when adding waste.[2][4]

Label the container clearly with the words "Hazardous Waste" and the full chemical name

"142I5".[2] Do not use abbreviations.[2]

Step 2: Segregation of Waste

Store the 142I5 hazardous waste container segregated from other incompatible wastes.[2][4]

Do not mix solid and liquid waste in the same container.[4]

Step 3: Decontamination of Empty Containers

Empty containers that held 142I5 must be triple-rinsed with a suitable solvent.[1][2]

The rinsate from this process is also considered hazardous waste and must be collected in

the designated hazardous waste container.[2]

After triple-rinsing, the container can be managed for disposal as non-hazardous waste,

ensuring any hazard labels are removed or defaced.[1]

Step 4: Spill Management

In the event of a spill, evacuate non-essential personnel from the area.[3]

If the spill is small, and you are trained to do so, contain the spill using appropriate absorbent

materials.

For larger spills, or if you are not trained for cleanup, contact your institution's Environmental

Health and Safety (EHS) office immediately.[5]

Contaminated materials from the spill cleanup must be disposed of as hazardous waste.[1]

Step 5: Final Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and final disposal of the 142I5 waste container.[2][5]
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Provide them with the completed hazardous waste label and any other required

documentation.

Disposal Workflow Diagram
The following diagram illustrates the key decision points and steps in the proper disposal of

142I5.

Figure 1. 142I5 Disposal Workflow
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Click to download full resolution via product page

Caption: Figure 1 outlines the procedural flow for the safe disposal of 142I5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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